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Compound of Interest |

6-bromo-1-methyl-1H-
Compound Name:

pyrazolo[4,3-c]pyridine
CAS No.: 1638764-71-2
Cat. No.: B3108149

Get Quote

The fusion of pyrazole and pyridine rings creates a class of heterocyclic compounds known as

pyrazolopyridines. Among these, the pyrazolo[4,3-c]pyridine core is a recognized "privileged
scaffold" in medicinal chemistry. Its structural resemblance to purine enables it to interact with a
wide array of biological targets, including kinases and protein-protein interfaces.[1] This
scaffold is the foundation for compounds investigated for a range of therapeutic applications,
including the treatment of neuropathic pain, anxiety, and parasitic infections, as well as for their
role as carbonic anhydrase inhibitors.[1][2][3][4]

This guide provides a comprehensive technical overview of a specific, yet under-documented,
derivative: 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine. While extensive experimental data
for this precise molecule is scarce in peer-reviewed literature, this document consolidates
available information on the core scaffold and related analogues to provide a predictive and
practical resource for researchers. We will explore its structure, propose a robust synthetic
pathway, predict its chemical and spectroscopic properties, and discuss its potential as a key
intermediate in the development of novel therapeutics.
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Molecular Structure and Properties

The foundational structure is the 1H-pyrazolo[4,3-c]pyridine, a bicyclic system with nitrogen
atoms at positions 1, 2, and 5. The target molecule is substituted with a bromine atom at the C6
position of the pyridine ring and a methyl group on the N1 nitrogen of the pyrazole ring.

Note on Isomerism: It is critical to distinguish the pyrazolo[4,3-c]pyridine core from its isomers,
such as the more commonly reported pyrazolo[4,3-b]pyridine and pyrazolo[3,4-b]pyridine
systems, as their chemical and biological properties differ significantly.

Table 1: Physicochemical Properties of 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine and its

Parent Compound.

6-bromo-1-methyl-1H-

6-bromo-1H-pyrazolo[4,3-

Property pyrazolo[4,3-c]pyridine .
. c]pyridine (Reported)
(Predicted/Calculated)
CAS Number Not assigned 1206973-12-7[5]
Molecular Formula C7HeBrNs CeHaBrNs[5]
Molecular Weight 212.05 g/mol 198.02 g/mol [5]

Physical Form

Solid (Predicted)

Solid

Melting Point Not reported Not reported
Boiling Point Not reported Not reported
Predicted to be soluble in
Solubility organic solvents like DMSO, Not reported
DMF, and chlorinated solvents.
IDEGMQSTUKVUBK-
PGKALOYNTWMFKJ-
InChl Key UHFFFAOYSA-N (for 3-methyl

isomer)

UHFFFAOYSA-N

Synthesis and Purification
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While a specific published protocol for 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine is not
available, a logical and experimentally sound synthetic route can be designed based on
established methodologies for N-alkylation of nitrogen-containing heterocycles and the
availability of the parent compound.

The most direct approach involves the selective N-methylation of the commercially available 6-
bromo-1H-pyrazolo[4,3-c]pyridine.

Proposed Synthetic Pathway

Base (e.g., NaH, K2CO3) N-Methylation - Purification
6-bromo-1H-pyrazolo[4,3-c]pyridine 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine
[ (CAS: 1206973-12-7) Methylating Agent (e.g., CHsl, (CHz)2SO04) (Column Chromatography)

Solvent (e.g., DMF, Acetonitrile)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: N-Methylation of 6-bromo-1H-
pyrazolo[4,3-c]pyridine

This protocol is a predictive methodology based on standard organic chemistry practices.
Researchers should perform small-scale trials to optimize conditions.

1. Reagents and Materials:
e 6-bromo-1H-pyrazolo[4,3-c]pyridine (1.0 eq)

e Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq) or Potassium Carbonate
(K2CO:3) (2-3 eq)

e Methyl iodide (CHsl) (1.2 eq)
e Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

o Saturated agueous ammonium chloride (NH4Cl) solution
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography
. Step-by-Step Procedure:

To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 6-
bromo-1H-pyrazolo[4,3-c]pyridine.

Dissolve the starting material in anhydrous DMF.
Cool the solution to 0 °C in an ice bath.

Causality: The use of a strong, non-nucleophilic base like NaH is crucial for the
deprotonation of the pyrazole N-H, which is weakly acidic. This deprotonation generates the
corresponding anion, a much more potent nucleophile required for the subsequent alkylation
step. Anhydrous conditions are essential as NaH reacts violently with water.

Carefully add the sodium hydride portion-wise to the stirred solution. Effervescence (Hz gas
evolution) should be observed. Allow the mixture to stir at 0 °C for 30 minutes.

Slowly add methyl iodide dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

Self-Validation: The reaction is complete when the starting material spot on the TLC plate is
consumed. Co-spotting with the starting material is essential for accurate monitoring.

Upon completion, cautiously quench the reaction by slowly adding saturated aqueous NHa4Cl
solution at 0 °C.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3108149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Combine the organic layers, wash with brine, dry over anhydrous NazSOa, filter, and
concentrate under reduced pressure.

» Purify the crude residue by silica gel column chromatography using a suitable eluent system
(e.g., a gradient of ethyl acetate in hexanes) to afford the pure product. The potential for N1
vs. N2 methylation exists, and chromatographic separation may be required to isolate the
desired N1-methyl isomer.

Spectroscopic Characterization (Predicted)

For a researcher who successfully synthesizes this compound, the following spectroscopic
signatures would be expected for structural confirmation.

e 'HNMR:
o Methyl Protons (N-CHs): A sharp singlet is expected around 6 3.8-4.2 ppm.

o Aromatic Protons: Three distinct signals in the aromatic region (& 7.0-9.0 ppm) are
anticipated. One singlet for the proton at C3, and two singlets or narrow doublets for the
protons at C4 and C7. The precise chemical shifts will be influenced by the electronic
effects of the fused rings and the bromine substituent.

e 13C NMR:
o Seven distinct carbon signals are expected.
o Methyl Carbon (N-CHs): A signal in the aliphatic region, likely around & 35-45 ppm.

o Aromatic Carbons: Six signals in the aromatic/heteroaromatic region (& 100-150 ppm),
including the carbon bearing the bromine (C-Br), which would likely appear in the lower
field part of this range.

e Mass Spectrometry (MS):

o The Electrospray lonization (ESI-MS) spectrum in positive mode would show the
protonated molecular ion [M+H]*.
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o A characteristic isotopic pattern for a single bromine atom (a pair of peaks of nearly equal
intensity, differing by 2 m/z units) would be observed for the molecular ion peak (e.g., at
m/z 212 and 214 for [M]* and at 213 and 215 for [M+H]*).

Reactivity and Applications in Drug Development

The chemical structure of 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine offers a versatile
platform for further chemical modification, making it a valuable building block for creating
libraries of potential drug candidates.

6-bromo-1-methyl-1H-

pyrazolo[4,3-c]pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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